1,3-dimethyl-5-((pyridin-2-ylmethyl)amino)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-5-(pyridin-2-ylmethylamino)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C15H15N5O2/c1-19-13-12(14(21)20(2)15(19)22)11(6-8-17-13)18-9-10-5-3-4-7-16-10/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key: JOEDHMGXVTUNFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NCC3=CC=CC=N3
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol

Description

This compound is a pyrimidine derivative with the molecular formula C15H15N5O2. Pyrimidines are part of living organisms and play a vital role in various biological procedures as well as in cancer pathogenesis.

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyrimidine derivatives can be synthesized through various methods. For instance, 5-acetyl-4-aminopyrimidines, when acylated with carboxylic anhydrides or acid chlorides and heated under reflux with MeONa in BuOH, can transform into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine core, which is a six-membered 1,3-diazine ring containing nitrogen at the 1 and 3 positions. The compound has a molecular weight of 297.318.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 297.318. Further physical and chemical properties were not found in the available resources.

Scientific Research Applications

Cyclin-Dependent Kinase 2 (CDK2) Inhibition

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Enzymatic Inhibition of CDK2/Cyclin A2

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Dual Activity Against Cancer Cells and CDK2

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Neurotoxic Potential Investigation

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Antileishmanial and Antimalarial Activities

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Structural Studies and Synthesis

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Future Directions

Pyrimidine derivatives have been the focus of many studies due to their wide range of biological activities. Future research could focus on exploring the potential applications of this compound in medicine, particularly in cancer treatment.